Cas no 59000-76-9 (3-Pyridinecarbonitrile, 4,6-bis(methylamino)-2-[(phenylmethyl)amino]-)

3-Pyridinecarbonitrile, 4,6-bis(methylamino)-2-[(phenylmethyl)amino]- structure
59000-76-9 structure
Product Name:3-Pyridinecarbonitrile, 4,6-bis(methylamino)-2-[(phenylmethyl)amino]-
CAS No:59000-76-9
MF:C15H17N5
MW:267.328982114792
CID:340215
PubChem ID:12640592
Update Time:2025-04-19

3-Pyridinecarbonitrile, 4,6-bis(methylamino)-2-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 4,6-bis(methylamino)-2-[(phenylmethyl)amino]-
    • 2-(benzylamino)-4,6-bis(methylamino)pyridine-3-carbonitrile
    • SCHEMBL10968513
    • DTXSID80505341
    • 59000-76-9
    • Inchi: 1S/C15H17N5/c1-17-13-8-14(18-2)20-15(12(13)9-16)19-10-11-6-4-3-5-7-11/h3-8H,10H2,1-2H3,(H3,17,18,19,20)
    • InChI Key: RKJIFICVHYFFDE-UHFFFAOYSA-N
    • SMILES: N(C1C(C#N)=C(C=C(NC)N=1)NC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 267.14861
  • Monoisotopic Mass: 267.14839556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.77
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